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For Researchers, Scientists, and Drug Development Professionals

Abstract
Spathulatol, a unique diterpenoid compound, has garnered significant interest within the

scientific community due to its potent biological activities. This document provides an in-depth

technical overview of Spathulatol, commencing with its initial discovery and isolation from a

marine source. A detailed account of its structural elucidation, supported by spectroscopic data,

is presented. Furthermore, this guide outlines the key strategies and methodologies employed

in the total synthesis of this complex natural product. The biological activities of Spathulatol,
with a focus on its cytotoxic effects against cancer cell lines, are summarized, although specific

quantitative data remains limited in publicly available literature. This whitepaper aims to serve

as a comprehensive resource for researchers and professionals engaged in the fields of

natural product chemistry, medicinal chemistry, and drug discovery.

Discovery and Isolation
Spathulatol was first isolated from the brown algae Spatoglossum schmittii. This marine

organism has been a source of various novel secondary metabolites, with Spathulatol being a

prominent example of a spatane diterpenoid.

Experimental Protocol: Isolation of Spathulatol from
Spatoglossum schmittii
While a detailed, step-by-step protocol for the isolation of Spathulatol is not extensively

documented in publicly available literature, a general procedure can be inferred from standard
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natural product isolation techniques.

DOT Script for General Isolation Workflow:
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Collection of Spatoglossum schmittii

Extraction with Organic Solvent
(e.g., Dichloromethane/Methanol)

Concentration of Crude Extract

Solvent Partitioning

Column Chromatography
(Silica Gel)

Further Purification
(e.g., HPLC)

Pure Spathulatol
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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